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Compound of Interest

Compound Name: 2-tert-Butylbenzoic acid

Cat. No.: B086054

An In-depth Technical Guide on 2-tert-Butylbenzoic Acid: Molecular Weight and Composition

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of chemical compounds is
paramount. This guide provides a focused examination of the molecular weight of 2-tert-
Butylbenzoic acid, a compound of interest in various chemical and pharmaceutical
applications.

Molecular Identity and Formula

2-tert-Butylbenzoic acid is an organic compound characterized by a benzoic acid core
substituted with a tert-butyl group at the ortho (position 2) of the benzene ring. Its chemical
identity is unequivocally established by its molecular formula.

o Chemical Name: 2-tert-Butylbenzoic acid
e Molecular Formula: C11H1402[1][2][3][4]
o CAS Registry Number: 1077-58-3[1][4]

Molecular Weight

The molecular weight of a compound is a critical parameter, influencing its stoichiometric
relationships in chemical reactions, its diffusion and transport properties, and its interaction with
biological systems. It is calculated by summing the atomic weights of all constituent atoms in
the molecular formula.
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The accepted molecular weight for 2-tert-Butylbenzoic acid is approximately 178.23 g/mol .[5]
A more precise value, often used in high-resolution mass spectrometry, is 178.2277 g/mol .[1]

Data Presentation: Molecular Weight Summary

For clarity and comparative ease, the molecular properties of 2-tert-Butylbenzoic acid are
summarized in the table below.

Property Value
Molecular Formula C11H1402
Molar Mass 178.23 g/mol
Monoisotopic Mass 178.09938 Da

Experimental Protocol: Determination of Molecular
Weight

The molecular weight of 2-tert-Butylbenzoic acid is typically determined and confirmed using
mass spectrometry.

Objective: To determine the exact mass of 2-tert-Butylbenzoic acid.
Methodology: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A dilute solution of 2-tert-Butylbenzoic acid is prepared in a suitable
volatile organic solvent (e.g., methanol or acetonitrile).

¢ lonization: The sample is introduced into the mass spectrometer and ionized using a soft
ionization technique, such as Electrospray lonization (ESI) or Atmospheric Pressure
Chemical lonization (APCI). For 2-tert-Butylbenzoic acid, ESI in negative ion mode is
common, leading to the formation of the deprotonated molecule [M-H]~.

o Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as an
Orbitrap or a Time-of-Flight (TOF) analyzer. The analyzer separates ions based on their
mass-to-charge ratio (m/z).
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+ Detection: The detector records the abundance of ions at each m/z value, generating a mass
spectrum.

+ Data Analysis: The resulting spectrum is analyzed to identify the peak corresponding to the
molecular ion. The high-resolution instrument provides a highly accurate m/z value, from
which the exact molecular weight can be calculated.

Visualization of Molecular Composition

The following diagram illustrates the elemental composition of 2-tert-Butylbenzoic acid and
the contribution of each element to the overall molecular weight.

Elemental Components

Carbon (C)
11 atoms 11 x ~12.011 u Molecular Weight Calculation

Hydrogen (H) 14 x ~1.008 u Total Molecular Weight
14 atoms ~178.23 g/mol
w

Oxygen (O)
2 atoms

Click to download full resolution via product page

Elemental contribution to the molecular weight of 2-tert-Butylbenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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